Cas no 73812-15-4 (1-(thiophen-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 73812-15-4
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• MDL: MFCD24386978
• CID: 4164535
• PubChem ID: 12577608
• Update Time: 2025-05-20

1-(thiophen-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(3-thienyl)-
• 1-(thiophen-3-yl)cyclohexanecarboxylic acid
• 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid

• MDL： MFCD24386978
• Inchi： 1S/C11H14O2S/c12-10(13)11(5-2-1-3-6-11)9-4-7-14-8-9/h4,7-8H,1-3,5-6H2,(H,12,13)
• InChI Key： LQVSPWLBXQDGOO-UHFFFAOYSA-N
• SMILES： C1(C2C=CSC=2)(C(O)=O)CCCCC1

Additional information on 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(Thiophen-3-yl)cyclohexane-1-carboxylic Acid (CAS No. 73812-15-4)

1-(Thiophen-3-yl)cyclohexane-1-carboxylic acid (CAS No. 73812-15-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a cyclohexane ring fused with a thiophene moiety, making it a valuable building block for the synthesis of more complex molecules with diverse biological and physical properties.

The chemical structure of 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid is characterized by its cyclohexane ring, which provides conformational flexibility, and the thiophene ring, which imparts unique electronic and aromatic properties. The carboxylic acid functional group at the 1-position of the cyclohexane ring further enhances its reactivity and versatility in various chemical reactions.

In recent years, 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a scaffold for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

Beyond medicinal applications, 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid has also found utility in materials science. Its unique combination of aromatic and aliphatic moieties makes it an attractive candidate for the synthesis of advanced polymers and functional materials. Research published in Advanced Materials highlighted the use of this compound as a monomer in the preparation of conductive polymers with enhanced thermal stability and mechanical strength.

The synthetic accessibility of 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid has been well-documented in the literature. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the coupling reaction between 3-bromothiophene and cyclohexanecarboxylic acid using palladium-catalyzed cross-coupling methodologies. This method not only provides high yields but also allows for easy functionalization at various positions on the molecule.

In addition to its synthetic utility, 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid has been explored for its potential as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has led to its use in catalytic processes and as a building block for metal-organic frameworks (MOFs). A recent study in Inorganic Chemistry demonstrated that MOFs derived from this compound exhibited exceptional gas adsorption properties, making them suitable for applications in gas storage and separation technologies.

The biological activity of 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid has also been investigated extensively. Studies have shown that certain derivatives of this compound possess antimicrobial properties against a range of pathogenic bacteria and fungi. This makes it a potential lead compound for the development of new antimicrobial agents, particularly in light of the growing global concern over antibiotic resistance.

In conclusion, 1-(thiophen-3-yl)cyclohexane-1-carboxylic acid (CAS No. 73812-15-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers across multiple disciplines. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.